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Abstract

Lactamide, the amide derivative of lactic acid, is a white crystalline solid with applications in
various chemical and pharmaceutical domains. Its chirality and hydrogen-bonding capabilities
make it a molecule of interest in asymmetric synthesis and as a model for studying amide
interactions. This technical guide provides a comprehensive overview of the known physical
characteristics of crystalline lactamide, including its thermal, spectroscopic, and solubility
properties. Detailed experimental methodologies are provided for key analytical techniques,
and logical workflows for its characterization are presented. It is important to note that while the
chemically related molecule, lactate, is a significant signaling molecule, no direct signaling
pathways involving lactamide have been identified in the current scientific literature.

Physicochemical and Thermal Properties

Crystalline lactamide presents as a white to off-white powder or crystal.[1][2] It is known to be
hygroscopic and should be stored under inert gas at 2-8°C. The fundamental physicochemical
and thermal properties of lactamide are summarized in the tables below.

Table 1: General Physicochemical Properties of Lactamide
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Property Value References
Molecular Formula C3H7NO2 [1112113114]
Molecular Weight 89.09 g/mol [1112][31[4]
White to almost white powder
Appearance [11[2]
to crystal
CAS Number 2043-43-8 (DL-Lactamide) [21[3114]

598-81-2 ((R)-(+)-Lactamide) [3]

89673-71-2 ((S)-(-)-Lactamide)  [3]

65144-02-7 (DL-Lactamide

. [4]
Crystalline)

Table 2: Thermal Properties of Lactamide

Property Value References

Melting Point 73-76 °C [3]

53-55 °C ((R)-(+)-Lactamide) [1]

Table 3: Solubility of Lactamide

Property Value References

Water Solubility 782.20 g/L (at 25 °C) [2]

Crystallographic Data

A thorough search of open-access crystallographic databases did not yield a publicly available
Crystallographic Information File (CIF) for lactamide. Therefore, detailed information on the
crystal system, space group, and precise unit cell dimensions cannot be provided at this time.
The determination of these parameters would require single-crystal X-ray diffraction analysis.
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Spectroscopic Properties
Infrared (IR) Spectroscopy

The infrared spectrum of lactamide exhibits characteristic absorption bands for its functional
groups. The primary amide group gives rise to a strong absorption band, known as the Amide |
band, in the region of 1665+30 cm~1.[5] Another characteristic band for primary amides is the
Amide Il band, which is due to N-H bending, and appears around 1620+30 cm~1.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton (*H) and Carbon-13 (*3C) NMR spectroscopy are essential for confirming the molecular
structure of lactamide. The expected chemical shifts are influenced by the solvent used for
analysis. A generalized interpretation of the *H NMR spectrum would show signals
corresponding to the methyl (CHs), hydroxyl (OH), methine (CH), and amide (NH2) protons.

Biological Activity and Signaling Pathways

Extensive searches of the scientific literature did not reveal any established biological signaling
pathways directly involving lactamide. It is crucial to distinguish lactamide from its parent
molecule, lactic acid, and its conjugate base, lactate. Lactate is a well-documented signaling
molecule with its own receptors (e.g., GPR81) and intricate roles in metabolism, immune
regulation, and cancer biology.[6][7][8] The presence of the amide group in lactamide
significantly alters its chemical and biological properties compared to the carboxylic acid group
in lactic acid. Therefore, the signaling pathways of lactate should not be attributed to
lactamide.

Lactamide is, however, utilized in biochemical research to study enzyme activity and protein
interactions.[1]

Experimental Protocols

The following sections outline generalized experimental protocols for the characterization of
crystalline lactamide.

Workflow for Physical Characterization of a Crystalline
Solid
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A logical workflow for the physical characterization of a crystalline solid.

Melting Point Determination

Objective: To determine the melting point range of crystalline lactamide.

Apparatus: Capillary melting point apparatus, capillary tubes, thermometer, and a small amount
of finely powdered lactamide.

Procedure:

A small amount of dry, crystalline lactamide is finely powdered.
o A capillary tube is packed with the powdered sample to a height of 2-3 mm.
e The capillary tube is placed in the heating block of the melting point apparatus.

e The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting
point.

o The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

e The temperature at which the entire sample has melted is recorded as the end of the melting
range.

Differential Scanning Calorimetry (DSC)

Objective: To study the thermal transitions of lactamide, including its melting point and any
polymorphic transitions.

Apparatus: A differential scanning calorimeter, aluminum pans and lids, and a small, accurately
weighed sample of lactamide.

Procedure:

» Asmall amount of lactamide (typically 1-5 mg) is accurately weighed into an aluminum DSC
pan.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1674226?utm_src=pdf-body
https://www.benchchem.com/product/b1674226?utm_src=pdf-body
https://www.benchchem.com/product/b1674226?utm_src=pdf-body
https://www.benchchem.com/product/b1674226?utm_src=pdf-body
https://www.benchchem.com/product/b1674226?utm_src=pdf-body
https://www.benchchem.com/product/b1674226?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e The pan is hermetically sealed with a lid.
e An empty, sealed aluminum pan is used as a reference.
e The sample and reference pans are placed in the DSC cell.

o The sample is heated at a controlled rate (e.g., 10 °C/min) under an inert atmosphere (e.g.,
nitrogen).

e The heat flow to the sample is monitored as a function of temperature.

o Endothermic and exothermic events, such as melting, are recorded as peaks in the DSC
thermogram.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of lactamide.

Apparatus: A thermogravimetric analyzer, a sample pan (e.g., platinum or alumina), and an
accurately weighed sample of lactamide.

Procedure:

e A small amount of lactamide (typically 5-10 mq) is accurately weighed into a tared TGA
sample pan.

e The pan is placed on the TGA balance.

o The sample is heated at a controlled rate (e.g., 10 °C/min) under a controlled atmosphere
(e.g., nitrogen or air).

e The mass of the sample is continuously monitored as a function of temperature.

e The resulting TGA curve plots the percentage of weight loss versus temperature, indicating
the temperatures at which decomposition occurs.

Infrared (IR) Spectroscopy

Objective: To obtain the infrared spectrum of lactamide to identify its functional groups.
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Apparatus: A Fourier-transform infrared (FTIR) spectrometer, potassium bromide (KBr) powder

(for solid-state pellets), or an ATR (Attenuated Total Reflectance) accessory.

Procedure (KBr Pellet Method):

A small amount of dry lactamide (1-2 mg) is mixed with approximately 100-200 mg of dry
KBr powder in an agate mortar and pestle.

The mixture is finely ground to a uniform powder.

The powdered mixture is placed into a pellet press and compressed under high pressure to
form a transparent or translucent pellet.

The KBr pellet is placed in the sample holder of the FTIR spectrometer.

The infrared spectrum is recorded over a suitable wavelength range (e.g., 4000-400 cm~1).

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain *H and 3C NMR spectra of lactamide for structural elucidation.

Apparatus: An NMR spectrometer, NMR tubes, and a suitable deuterated solvent (e.g., DMSO-
ds, D20).

Procedure:

A small amount of lactamide is dissolved in a deuterated solvent in an NMR tube.
The NMR tube is placed in the spectrometer's probe.
The magnetic field is shimmed to achieve homogeneity.

The *H and 3C NMR spectra are acquired using appropriate pulse sequences and
acquisition parameters.

The resulting spectra are processed (Fourier transform, phase correction, and baseline
correction) and analyzed.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1674226?utm_src=pdf-body
https://www.benchchem.com/product/b1674226?utm_src=pdf-body
https://www.benchchem.com/product/b1674226?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratgry

Check Availability & Pricing

Logical Relationships in Spectroscopic and Thermal
Analysis
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Interrelation of analytical techniques for lactamide characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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